N-[(3-methoxythiolan-3-yl)methyl]adamantane-1-carboxamide
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Description
N-[(3-methoxythiolan-3-yl)methyl]adamantane-1-carboxamide is a useful research compound. Its molecular formula is C17H27NO2S and its molecular weight is 309.47. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Adamantane derivatives have been explored for their antimicrobial properties. For instance, N′-heteroarylidene-1-adamantylcarbohydrazides and their oxadiazoline analogs showed good activity against Gram-positive bacteria, demonstrating the potential of adamantane-containing compounds in developing new antimicrobial agents (El-Emam et al., 2012). Additionally, novel adamantane carbohydrazide derivatives exhibited broad-spectrum antibacterial activity, further highlighting the role of adamantane in creating effective antimicrobial agents (Al-Wahaibi et al., 2020).
Catalysis
Adamantane derivatives have been employed as catalysts or components in catalytic systems. For example, carboxylate-based molybdenum alkylidene catalysts utilizing adamantane groups have been synthesized and shown to initiate cyclopolymerizations effectively (Schrock et al., 2008). This suggests that adamantane derivatives could play a role in developing novel catalytic processes.
Material Science
In the field of materials science, adamantane-containing compounds have contributed to the development of advanced materials. For instance, new polyamide-imides containing pendent adamantyl groups were synthesized, showing high thermal stability and mechanical strength, ideal for high-performance applications (Liaw et al., 2001).
Properties
IUPAC Name |
N-[(3-methoxythiolan-3-yl)methyl]adamantane-1-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27NO2S/c1-20-17(2-3-21-11-17)10-18-15(19)16-7-12-4-13(8-16)6-14(5-12)9-16/h12-14H,2-11H2,1H3,(H,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTTCLDQCMQDAMF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1(CCSC1)CNC(=O)C23CC4CC(C2)CC(C4)C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H27NO2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.